Cas no 4463-03-0 (Trimethylphloroglucinol)

• Product name: Trimethylphloroglucinol
• CAS No: 4463-03-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD12024315
• CID: 929588
• PubChem ID: 193390

Trimethylphloroglucinol Chemical and Physical Properties

Names and Identifiers

• Trimethylphloroglucinol
• Trimethylphlorogluci
• 2,4,6-Mesitylenetriol
• 2,4,6-Trihydroxymesitylene
• 2,4,6-Trimethyl-1,3,5-benzenetriol
• 2,4,6-Trimethyl-1,3,5-benzoltriol
• 2,4,6-Trimethyl-phloroglucin
• 2,4,6-trimethyl-phloroglucinol
• 2,4,6-Trimethylphloroglucinol
• 2.4.6-Trihydroxy-1.3.5-trimethyl-benzol
• AC1L4W62
• AC1Q79G2
• CTK1D6771
• Trimethylphloroglucin
• trimethyl-phloroglucinol
• 4463-03-0
• 2,4,6-trimethylbenzene-1,3,5-triol; 2,4,6-Trimethyl-1,3,5-benzenetriol;
• DTXSID80196258
• Trimethyl Phloroglucino
• NS00123517
• A936958
• DB-267042
• SCHEMBL320898
• trimethyl phloroglucinol
• trimethylbenzene-1,3,5-triol
• MNBSXKSWDLYJHN-UHFFFAOYSA-N
• 2,4,6-trimethylbenzene-1,3,5-triol
• DTXCID90118749

• MDL： MFCD12024315
• Inchi： InChI=1S/C9H12O3/c1-4-7(10)5(2)9(12)6(3)8(4)11/h10-12H,1-3H3
• InChI Key： MNBSXKSWDLYJHN-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1O)C)O)C)O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Additional information on Trimethylphloroglucinol

Comprehensive Overview of Trimethylphloroglucinol (CAS No. 4463-03-0): Properties, Applications, and Industry Insights

Trimethylphloroglucinol (CAS No. 4463-03-0) is a specialized organic compound belonging to the class of phloroglucinol derivatives. This compound has garnered significant attention in pharmaceutical, cosmetic, and chemical research due to its unique structural properties and versatile reactivity. With the increasing demand for high-purity intermediates in synthetic chemistry, Trimethylphloroglucinol serves as a critical building block for flavonoid synthesis, antioxidant formulations, and UV stabilizers.

The molecular structure of Trimethylphloroglucinol features three methyl groups attached to a phloroglucinol core, enhancing its solubility in organic solvents while retaining the phenolic characteristics of its parent compound. Researchers often explore its applications in green chemistry and sustainable synthesis, aligning with the global shift toward eco-friendly manufacturing. Recent studies highlight its potential in natural product mimicry, particularly in designing compounds with anti-inflammatory and antimicrobial properties.

In the cosmetic industry, Trimethylphloroglucinol is valued for its role in skin-lightening agents and anti-aging formulations. Its ability to inhibit tyrosinase activity makes it a sought-after ingredient in brightening serums and hyperpigmentation treatments. Consumers searching for non-toxic cosmetic additives or plant-derived actives frequently encounter this compound in product ingredient lists, driving interest in its safety profile and efficacy.

From an industrial perspective, Trimethylphloroglucinol is synthesized through selective methylation of phloroglucinol, a process optimized for high yield and low environmental impact. Manufacturers emphasize GMP compliance and batch consistency to meet the stringent requirements of pharmaceutical applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify purity, addressing concerns about contaminant-free intermediates.

Emerging trends in personalized medicine and nutraceuticals have further propelled research into Trimethylphloroglucinol-based derivatives. For instance, its incorporation into dietary supplements targeting oxidative stress reflects the growing consumer focus on preventive healthcare. Additionally, its compatibility with biodegradable polymers opens avenues for controlled-release drug delivery systems, a hot topic in biomedical engineering forums.

Despite its niche status, Trimethylphloroglucinol exemplifies the intersection of traditional chemistry and modern innovation. FAQs from academic and industrial circles often revolve around its scalable synthesis, regulatory status, and patent landscape. As sustainability becomes a priority, queries about bio-based production methods for such compounds have surged, underscoring the need for transparent and data-driven research.

In summary, Trimethylphloroglucinol (CAS No. 4463-03-0) stands as a multifaceted compound with applications spanning pharmaceuticals, cosmeceuticals, and material science. Its adaptability to green chemistry principles and alignment with consumer health trends ensure its relevance in evolving markets. For professionals seeking detailed technical data or collaborative opportunities, this compound remains a compelling subject of study and development.